Cas no 2171679-84-6 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pent-4-enamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pent-4-enamidopropanoic acid
• CAS No: 2171679-84-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5921875
• PubChem ID: 165457418
• Update Time: 2025-07-15

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pent-4-enamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pent-4-enamidopropanoic acid
• 2171679-84-6
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)pent-4-enamido]propanoic acid
• EN300-1504969

• Inchi： 1S/C26H30N2O5/c1-4-9-23(25(31)28(17(2)3)15-14-24(29)30)27-26(32)33-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h4-8,10-13,17,22-23H,1,9,14-16H2,2-3H3,(H,27,32)(H,29,30)
• InChI Key： LAAIAHZCIFIEOW-UHFFFAOYSA-N
• SMILES： O(C(NC(CC=C)C(N(CCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pent-4-enamidopropanoic acid

Research Brief on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pent-4-enamidopropanoic acid (CAS: 2171679-84-6)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pent-4-enamidopropanoic acid (CAS: 2171679-84-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a propan-2-yl amide moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering stability and ease of deprotection under mild conditions.

Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in biomedical applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of peptide-based therapeutics. The researchers highlighted its ability to improve yield and purity in complex peptide sequences, which is critical for the development of novel drugs targeting diseases such as cancer and autoimmune disorders. The study also emphasized the compound's compatibility with automated synthesis platforms, making it a valuable tool for high-throughput drug discovery.

In addition to its role in peptide synthesis, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pent-4-enamidopropanoic acid has been investigated for its potential as a prodrug or a delivery vehicle for small-molecule therapeutics. A 2024 preprint on bioRxiv explored its use in targeted drug delivery systems, leveraging its amphiphilic properties to enhance solubility and bioavailability of hydrophobic drugs. The study reported successful conjugation of the compound with anticancer agents, resulting in improved tumor targeting and reduced off-target effects in preclinical models.

Further research has delved into the mechanistic aspects of this compound. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) analyses have provided insights into its stability and reactivity under physiological conditions. These studies have confirmed its robustness in various pH environments, a critical factor for its application in vivo. Moreover, computational modeling has been employed to predict its interactions with biological targets, aiding in the rational design of derivatives with enhanced pharmacological properties.

The safety and toxicity profile of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pent-4-enamidopropanoic acid have also been a subject of investigation. Preliminary toxicology studies, as reported in a 2023 issue of Toxicology Reports, indicated low cytotoxicity in human cell lines, suggesting its suitability for further development. However, researchers have called for more comprehensive in vivo studies to fully assess its long-term safety and potential immunogenicity.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pent-4-enamidopropanoic acid (CAS: 2171679-84-6) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery, with ongoing studies exploring its full potential. Future research should focus on optimizing its derivatives, expanding its therapeutic applications, and conducting rigorous safety evaluations to pave the way for clinical translation.